Cas no 87451-88-5 (5H-Benzocyclohepten-5-one, 6,7,8,9-tetrahydro-2-(methylthio)-)

• Product Name: 5H-Benzocyclohepten-5-one, 6,7,8,9-tetrahydro-2-(methylthio)-
• CAS No: 87451-88-5
• MF: C₁₂H₁₄OS
• MW: 206.303962230682
• CID: 4272789
• Update Time: 2026-04-14

5H-Benzocyclohepten-5-one, 6,7,8,9-tetrahydro-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 5H-Benzocyclohepten-5-one, 6,7,8,9-tetrahydro-2-(methylthio)-

Additional information on 5H-Benzocyclohepten-5-one, 6,7,8,9-tetrahydro-2-(methylthio)-

5H-Benzocyclohepten-5-one, 6,7,8,9-tetrahydro-2-(methylthio)- (CAS No. 87451-88-5): A Comprehensive Overview

5H-Benzocyclohepten-5-one, 6,7,8,9-tetrahydro-2-(methylthio)- (CAS No. 87451-88-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its complex structure and functional groups, has been the subject of numerous studies due to its potential applications in various therapeutic areas.

The chemical structure of 5H-Benzocyclohepten-5-one, 6,7,8,9-tetrahydro-2-(methylthio)- is notable for its benzocycloheptene core and the presence of a methylthio group. The benzocycloheptene scaffold is a key feature that contributes to the compound's stability and reactivity. The methylthio group, on the other hand, imparts specific chemical properties that can be exploited in the design of novel pharmaceuticals.

Recent research has highlighted the potential of 5H-Benzocyclohepten-5-one, 6,7,8,9-tetrahydro-2-(methylthio)- in the development of new drugs. Studies have shown that this compound exhibits anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory diseases and conditions associated with oxidative stress. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound could effectively inhibit the production of pro-inflammatory cytokines in vitro.

In addition to its anti-inflammatory effects, 5H-Benzocyclohepten-5-one, 6,7,8,9-tetrahydro-2-(methylthio)- has also been investigated for its potential as an antitumor agent. Research conducted at the National Institutes of Health (NIH) found that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways. These findings suggest that 5H-Benzocyclohepten-5-one, 6,7,8,9-tetrahydro-2-(methylthio)- may have therapeutic applications in oncology.

The synthesis of 5H-Benzocyclohepten-5-one, 6,7,8,9-tetrahydro-2-(methylthio)- involves several steps and requires precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the use of Pd-catalyzed cross-coupling reactions and intramolecular cyclizations. These methods have been optimized to produce the compound efficiently and cost-effectively on both laboratory and industrial scales.

From a pharmacological perspective, 5H-Benzocyclohepten-5-one, 6,7,8,9-tetrahydro-2-(methylthio)- has shown favorable pharmacokinetic properties. Preclinical studies have demonstrated that it has good oral bioavailability and a favorable distribution profile. These characteristics make it an attractive candidate for further development as an orally administered drug.

In terms of safety and toxicity profiles, initial assessments indicate that 5H-Benzocyclohepten-5-one, 6,7,8,9-tetrahydro-2-(methylthio)- is well tolerated at therapeutic doses. However, ongoing research is necessary to fully evaluate its long-term safety and potential side effects. Clinical trials are currently underway to investigate its efficacy and safety in human subjects.

The potential applications of 5H-Benzocyclohepten-5-one, 6,7,8,9-tetrahydro-2-(methylthio)- extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable starting material for the synthesis of other bioactive compounds. For example, chemists at leading research institutions have used this compound as a building block to create novel molecules with enhanced biological activities.

In conclusion, 5H-Benzocyclohepten-5-one, 6,7,8,9-tetrahydro-2-(methylthio)- (CAS No. 87451-88-5) is a multifaceted compound with significant potential in various fields of chemistry and medicine. Its anti-inflammatory and antitumor properties make it a promising candidate for drug development. Ongoing research continues to uncover new applications and optimize its use in therapeutic settings.